Cas no 1421526-97-7 (2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide)

• Product Name: 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide
• CAS No: 1421526-97-7
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 6237511
• PubChem ID: 71803255
• Update Time: 2025-06-08

2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide
• 2-[4-[[2-(4-fluorophenyl)acetyl]amino]but-2-ynoxy]benzamide
• 2-((4-(2-(4-fluorophenyl)acetamido)but-2-yn-1-yl)oxy)benzamide
• 1421526-97-7
• VU0547940-1
• 2-({4-[2-(4-FLUOROPHENYL)ACETAMIDO]BUT-2-YN-1-YL}OXY)BENZAMIDE
• AKOS024554977
• CHEMBL5025369
• F6412-6715

• Inchi： 1S/C19H17FN2O3/c20-15-9-7-14(8-10-15)13-18(23)22-11-3-4-12-25-17-6-2-1-5-16(17)19(21)24/h1-2,5-10H,11-13H2,(H2,21,24)(H,22,23)
• InChI Key： VXCHIOXYNQYPMZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCC#CCOC1C=CC=CC=1C(N)=O)=O

Computed Properties

• Exact Mass: 340.12232057g/mol
• Monoisotopic Mass: 340.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide

Professional Introduction to Compound with CAS No. 1421526-97-7 and Product Name: 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide

The compound with the CAS number 1421526-97-7 and the product name 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an amide linkage, a fluoro-substituted phenyl ring, and a propargyl ether moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that incorporate fluorine atoms. The fluorine atom, due to its unique electronic properties, can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. Specifically, fluorine substitution often enhances metabolic stability, binding affinity, and bioavailability. In the case of 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide, the 4-fluorophenyl group contributes to these desirable properties, making it an attractive candidate for further investigation.

The structure of this compound also includes a propargyl ether group, which is a versatile handle for further functionalization. Propargyl ethers are commonly used in synthetic chemistry due to their ability to participate in various coupling reactions, such as Sonogashira coupling and copper-catalyzed azide alkyne cycloaddition (CuAAC). These reactions allow for the introduction of diverse functional groups at specific positions within the molecule, enabling the creation of novel derivatives with tailored biological activities.

Moreover, the amide linkage in 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide suggests potential interactions with biological targets such as enzymes and receptors. Amides are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. The specific arrangement of atoms in this compound may lead to unique binding modes that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have become indispensable tools for predicting how a compound will interact with biological targets. In the context of 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide, these techniques can provide valuable insights into its binding affinity and specificity.

One area of active research is the development of small-molecule inhibitors for therapeutic targets associated with human diseases. The compound's structure suggests potential activity against enzymes involved in metabolic pathways relevant to conditions such as cancer, inflammation, and neurodegeneration. For instance, the fluoro-substituted phenyl ring could interact with pockets on target proteins that are known to be critical for enzyme function.

The propargyl ether moiety also offers opportunities for further derivatization aimed at enhancing selectivity and potency. By introducing additional functional groups at strategic positions within the molecule, researchers can fine-tune its biological activity. This approach is particularly valuable in drug discovery where achieving high selectivity is essential to minimize side effects.

Another exciting aspect of this compound is its potential for use in combination therapies. The ability to design molecules that can interact with multiple targets simultaneously has become increasingly important in modern medicine. By leveraging the structural features of 2-({4-2-(4-fluorophenyl)acetamidobut-2-yn-1-yl}oxy)benzamide, researchers can develop multi-target inhibitors that could provide more comprehensive treatment options for complex diseases.

In conclusion, 2-({4-2-(4-fluorophenyl)acetamidobut-2-ylnl}oxy)benzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of a fluoro-substituted phenyl ring, an amide linkage, and a propargyl ether moiety, make it a versatile scaffold for developing novel therapeutic agents. With ongoing advancements in computational chemistry and synthetic methodologies, this compound holds significant potential for addressing unmet medical needs.